Cas no 1219453-93-6 (3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

• Product Name: 3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• CAS No: 1219453-93-6
• MF: C₁₄H₈F₃N₃O₂
• MW: 307.227433204651
• MDL: MFCD30725921
• CID: 4783966
• Update Time: 2026-02-27

3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-Trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-trifluoromethylphenyl)pyridin-2-yl]-1,2,4-oxadiazol-5-one
• 3-[4-[2-(trifluoromethyl)phenyl]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one

• MDL： MFCD30725921
• Inchi： 1S/C14H8F3N3O2/c15-14(16,17)10-4-2-1-3-9(10)8-5-6-18-11(7-8)12-19-13(21)22-20-12/h1-7H,(H,19,20,21)
• InChI Key： NXTVRTINFXBFDP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CN=C(C2=NOC(N2)=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 467
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS No. 1219453-93-6): An Overview of Its Structure, Synthesis, and Biological Applications

3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS No. 1219453-93-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a trifluoromethylpyridine oxadiazole, is characterized by its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound's structure, synthesis methods, and its applications in various biological and medicinal contexts.

Structural Characteristics

The molecular structure of 3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one is composed of a pyridine ring fused with an oxadiazole moiety, which is further substituted with a trifluoromethylphenyl group. The presence of the trifluoromethyl group imparts significant electronic and steric effects to the molecule, making it highly versatile in terms of its chemical reactivity and biological interactions. The oxadiazole ring, known for its stability and ability to form hydrogen bonds, contributes to the compound's overall pharmacological profile.

Synthesis Methods

The synthesis of 3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one has been extensively studied and optimized over the years. One common approach involves the condensation of a suitable hydrazide with a nitrile derivative in the presence of an acid catalyst. For instance, the reaction between 2-cyano-4-(2-trifluoromethylphenyl)pyridine and 3-hydroxybenzohydrazide can yield the desired product under appropriate conditions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as microwave-assisted synthesis and solvent-free conditions.

Biological Activities

3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one has been investigated for its potential therapeutic applications in various diseases. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one has also demonstrated potent anticancer activities. Research has indicated that it can induce apoptosis in cancer cells by targeting key signaling pathways such as PI3K/Akt and MAPK. Preclinical studies have shown promising results in inhibiting tumor growth in various cancer models, including breast cancer and colorectal cancer.

Clinical Trials and Future Prospects

The promising preclinical data on 3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one have led to its evaluation in early-phase clinical trials. These trials aim to assess the safety and efficacy of the compound in human subjects. Initial results have been encouraging, with no major adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its pharmacokinetics and long-term safety profile.

The future prospects for 3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one are bright. Ongoing research is focused on optimizing its formulation for improved bioavailability and exploring its potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop novel derivatives with enhanced potency and selectivity for specific disease targets.

Conclusion

3-[4-(2-Trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS No. 1219453-93-6) is a multifaceted compound with significant potential in both research and clinical applications. Its unique structural features contribute to its diverse biological activities, making it a valuable tool for studying inflammatory processes and cancer biology. As research continues to advance, this compound holds promise for the development of new therapeutic strategies to address unmet medical needs.